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Compound of Interest

Compound Name: D-Histidine hydrochloride hydrate

Cat. No.: B6290079

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of D-Histidine hydrochloride monohydrate,
a crucial compound in biochemical research and pharmaceutical development. The focus of
this document is to detail its core physicochemical properties, with a particular emphasis on its
molecular weight, and to provide practical experimental methodologies for its use. D-Histidine
hydrochloride monohydrate serves as a vital building block in peptide synthesis and is utilized
in the formulation of peptide-based drugs.[1] It is the unnatural isomer of histidine, a key amino
acid.

Physicochemical and Quantitative Data

The fundamental properties of D-Histidine hydrochloride monohydrate and its constituent
components are summarized below. This data is essential for accurate experimental design,
solution preparation, and analytical characterization.
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D-Histidine L Hydrochloric
. D-Histidine . Water
Property Hydrochloride Acid
(Component) (Component)
Monohydrate (Component)
Molecular CeHoN30O2 - HCI -
CeHoN3O2[4][5] HCI H20
Formula H20[1][2][3]
) 209.63 g/mol [2] 155.15 g/mol [5]
Molecular Weight ~36.46 g/mol [8] ~18.015 g/mol
[3][6] [7]
6341-24-8[1][2]
CAS Number 3] 351-50-8[4][5] 7647-01-0 7732-18-5
White to off-white ) )
) White crystalline
Appearance crystalline N/A N/A
powder[4]
powder[1]
~254 °C
Melting Point ~280 °C[5] N/A N/A
(decomposes)|[2]
_ _ >98% (by TLC)
Purity (Typical) o =299%[4] N/A N/A
D-a-Amino-B-(4-
imidazolyl)propio
Synonyms nic acid D-His-OHJ[4] Muriatic acid Aqua

monohydrochlori
de[3][6]

Molecular Weight Determination Workflow

The molecular weight of a hydrated salt is the sum of the molecular weights of its constituent
parts. The following diagram illustrates the logical workflow for calculating the total molecular
weight of D-Histidine hydrochloride monohydrate.
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Component Parts

D-Histidine Hydrochloric Acid Water
CsHoN30O2 HCI H20
155.15 g/mol 36.46 g/mol 18.015 g/mol
AN Z
A
Summation

(Addition of Component Weights)

Total Molecular Weight

D-Histidine HCI H20
209.63 g/mol

Click to download full resolution via product page

Calculation of Molecular Weight from Components.

Experimental Protocol: Preparation of a Standard
Solution for HPLC

High-Performance Liquid Chromatography (HPLC) is a common analytical technique for which
D-Histidine hydrochloride monohydrate can be used as a standard. The following is a
generalized protocol for preparing a standard stock solution.

Objective: To accurately prepare a 1 mg/mL stock solution of D-Histidine hydrochloride
monohydrate.

Materials:
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D-Histidine hydrochloride monohydrate (=98% purity)
Analytical balance (readable to 0.1 mg)

100 mL volumetric flask (Class A)

Spatula and weighing paper/boat

HPLC-grade water

Pipettes

Methodology:

Calculate Required Mass: To prepare 100 mL of a 1 mg/mL solution, a mass of 100 mg of
the compound is required.

o Calculation: 1 mg/mL * 100 mL = 100 mg

Weighing: Carefully weigh approximately 100 mg of D-Histidine hydrochloride monohydrate
using an analytical balance. Record the exact weight to four decimal places (e.g., 0.1002 g).

Dissolution: Transfer the weighed powder into a 100 mL volumetric flask. Use a small
amount of HPLC-grade water to rinse the weighing boat and spatula to ensure the complete
transfer of the compound into the flask.

Solubilization: Add approximately 50-70 mL of HPLC-grade water to the volumetric flask.
Swirl gently or sonicate briefly until all the solid has completely dissolved.

Dilution to Volume: Once the solid is fully dissolved, allow the solution to return to room
temperature. Then, carefully add HPLC-grade water to the flask until the bottom of the
meniscus touches the calibration mark.

Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is
thoroughly mixed and homogenous.

Concentration Calculation: Calculate the precise concentration of the stock solution based
on the actual weight recorded in step 2.
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o Example: If 102.5 mg (0.1025 g) was weighed, the concentration is 1.025 mg/mL.

¢ Storage: Store the standard solution in a properly labeled, sealed container at the
recommended temperature, typically refrigerated, to prevent degradation.

This stock solution can then be used to prepare a calibration curve by performing serial
dilutions for the quantitative analysis of samples containing histidine.[1]

Biochemical Context: The L-Histidine Pathway

While D-Histidine is primarily used as a chiral building block in synthesis, its enantiomer, L-
Histidine, is an essential amino acid with significant biological roles. The most notable pathway
involving L-Histidine is its conversion to histamine, a key mediator in local immune responses,
inflammation, and neurotransmission. This conversion is catalyzed by the enzyme L-histidine
decarboxylase.

L-Histidine

(Essential Amino Acid)

L-Histidine Decarboxylase
(Enzymatic Conversion)

Histamine

(Neurotransmitter & Immune Mediator)
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Conversion of L-Histidine to Histamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://images.chemycal.com/Media/Files/TBT/23_1228_00_e.pdf
https://www.biospectra.us/media/41zp3tpn/l-histidine_monochloride_monohydrate_testing_methods-2.pdf
https://www.researchgate.net/publication/242212423_Spectrophotometric_Determination_of_Histidine_Hydrochloride_Monohydrate_in_Pharmaceutical_Formulations
https://patents.google.com/patent/CN101968472A/en
https://patents.google.com/patent/CN101968472A/en
https://sielc.com/l-histidine-hydrochloride-monohydrate
https://www.merckmillipore.com/INTL/en/product/L-Histidine-monohydrochloride-monohydrate,MDA_CHEM-104350
https://go.drugbank.com/salts/DBSALT002949
https://www.tcichemicals.com/IN/en/p/H0150
https://www.tcichemicals.com/IN/en/p/H0150
https://www.benchchem.com/product/b6290079#d-histidine-hydrochloride-monohydrate-molecular-weight
https://www.benchchem.com/product/b6290079#d-histidine-hydrochloride-monohydrate-molecular-weight
https://www.benchchem.com/product/b6290079#d-histidine-hydrochloride-monohydrate-molecular-weight
https://www.benchchem.com/product/b6290079#d-histidine-hydrochloride-monohydrate-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6290079?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6290079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6290079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

